1-Bromo-5-methoxy-4-methyl-2-nitrobenzene

• IUPAC Name: 1-bromo-5-methoxy-4-methyl-2-nitrobenzene
• InChI: InChI=1S/C8H8BrNO3/c1-5-3-7(10(11)12)6(9)4-8(5)13-2/h3-4H,1-2H3
• InChI Key: GXBSOAPODNIVDI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1OC)Br)[N+](=O)[O-]
• Molecular Formula: C8H8BrNO3
• Molecular Weight: 246.06 g/mol
• CAS No.: 1807224-98-1

Description

1-Bromo-5-methoxy-4-methyl-2-nitrobenzene is a chemical compound with the molecular formula C8H8BrNO3. It has a molecular weight of 246.06. It is a solid substance that should be stored in a dry room at normal temperature.

It is a solid at room temperature. The compound’s water solubility and other physicochemical properties such as Log Po/w and Log S are not provided in the search results.

Scientific Research Applications

Organic Electronics Applications

1-Bromo-5-methoxy-4-methyl-2-nitrobenzene has been studied for its potential in improving the efficiency of polymer solar cells (PSCs). Research has shown that certain bromo-nitrobenzene derivatives, when introduced to the active layer of PSCs, can significantly enhance the device's performance. This improvement is attributed to the formation of charge transfer complexes, which facilitate electron transfer processes, reduce excitonic recombination, and increase power conversion efficiency by more than 57% compared to reference cells without such compounds (Fu et al., 2015).

Molecular Structure Studies

Studies on substituted anisoles, including those related to this compound, have provided insights into molecular structures and interactions. Spectroscopic methods like NMR have been used to analyze the effects of substituents on chemical shifts, suggesting that ortho-substituents to the methoxyl group can enhance or inhibit resonance interactions within the molecule. This information is crucial for understanding molecular behavior and designing compounds with desired electronic properties (Pandiarajan et al., 1994).

Materials Science

The grafting of benzene derivatives, including nitro, bromo, and methoxy groups, onto silicon surfaces has been investigated for silicon surface engineering. These studies have shown that such grafting can passivate silicon-derived interface gap states and modify the electron affinity of the surface, which is beneficial for various materials science applications, including semiconductor technology and solar cells (Hunger et al., 2006).

Safety and Hazards

The compound is labeled with the signal word “Warning” and has hazard statements H315, H319, and H335. These codes indicate that it can cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). The precautionary statements P261, P305+P351+P338 suggest avoiding breathing dust/fume/gas/mist/vapors/spray (P261), and if in eyes, rinse cautiously with water for several minutes and remove contact lenses if present and easy to do so (P305+P351+P338).